Cas no 2227858-45-7 ((1S)-2,2,2-trifluoro-1-3-(trifluoromethyl)pyridin-2-ylethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-3-(trifluoromethyl)pyridin-2-ylethan-1-ol
• CAS No: 2227858-45-7
• MF: C₈H₅F₆NO
• MW: 245.121823072433
• CID: 5875249
• PubChem ID: 165974595
• Update Time: 2025-10-23

(1S)-2,2,2-trifluoro-1-3-(trifluoromethyl)pyridin-2-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-3-(trifluoromethyl)pyridin-2-ylethan-1-ol
• 2227858-45-7
• EN300-1943364
• (1S)-2,2,2-trifluoro-1-[3-(trifluoromethyl)pyridin-2-yl]ethan-1-ol

• Inchi： 1S/C8H5F6NO/c9-7(10,11)4-2-1-3-15-5(4)6(16)8(12,13)14/h1-3,6,16H/t6-/m0/s1
• InChI Key： NQGDRIBUSHWPOU-LURJTMIESA-N
• SMILES： FC([C@H](C1C(C(F)(F)F)=CC=CN=1)O)(F)F

Computed Properties

• Exact Mass: 245.02753276g/mol
• Monoisotopic Mass: 245.02753276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.1Ų

Additional information on (1S)-2,2,2-trifluoro-1-3-(trifluoromethyl)pyridin-2-ylethan-1-ol

Chemical Profile of (1S)-2,2,2-trifluoro-1-3-(trifluoromethyl)pyridin-2-ylethan-1-ol (CAS No. 2227858-45-7)

(1S)-2,2,2-trifluoro-1-3-(trifluoromethyl)pyridin-2-ylethan-1-ol is a sophisticated organic compound characterized by its unique structural and functional attributes. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2227858-45-7, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and medicinal research. The presence of multiple fluorine atoms and a chiral center in its molecular structure imparts distinct chemical properties that make it a subject of interest for synthetic chemists and biologists alike.

The molecular framework of this compound consists of a pyridine ring substituted with a trifluoromethyl group at the 3-position and an ethyl alcohol moiety at the 2-position. The stereochemistry of the molecule is defined by the (1S) configuration, indicating the spatial arrangement of atoms around the chiral center. This specific configuration can influence the compound's interactions with biological targets, making it a valuable candidate for further investigation in rational drug design.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological receptors. The incorporation of multiple fluorine atoms in (1S)-2,2,2-trifluoro-1-3-(trifluoromethyl)pyridin-2-ylethan-1-ol contributes to these desirable properties. Such modifications often lead to improved pharmacokinetic profiles and increased efficacy compared to their non-fluorinated counterparts.

Current research in medicinal chemistry has highlighted the role of trifluoromethyl-substituted pyridines as key structural motifs in various therapeutic agents. These compounds exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The specific arrangement of substituents in (1S)-2,2,2-trifluoro-1-3-(trifluoromethyl)pyridin-2-ylethan-1-ol may contribute to its potential as a lead compound or intermediate in the synthesis of novel pharmaceuticals.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve the desired molecular architecture. The use of chiral auxiliaries or catalysts ensures the retention or inversion of stereochemistry at the chiral center, which is critical for maintaining biological activity.

One of the most compelling aspects of (1S)-2,2,2-trifluoro-1-3-(trifluoromethyl)pyridin-2-ylethan-1-ol is its versatility in serving as a building block for more complex molecules. Researchers have leveraged its structural features to develop libraries of derivatives with tailored biological properties. These derivatives can be screened for activity against various disease targets, providing a systematic approach to drug discovery.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. Its interaction with biological targets such as enzymes and receptors has been explored using computational modeling and experimental techniques. These studies have provided insights into its mechanism of action and potential therapeutic applications. For instance, its ability to modulate enzyme activity may make it useful in treating metabolic disorders or inflammatory conditions.

The role of fluorine atoms in enhancing drug-like properties cannot be overstated. Fluorine substitution can significantly alter electronic distributions within a molecule, leading to improved solubility, stability, and bioavailability. In (1S)-2,2,2-trifluoro-1-3-(trifluoromethyl)pyridin-2-ylethan-1-ol, the trifluoromethyl group at the 3-position of the pyridine ring likely contributes to these effects by increasing lipophilicity while maintaining metabolic stability.

Future research directions may focus on optimizing synthetic routes to improve yield and scalability while maintaining enantioselectivity. Additionally, exploring derivatives with different substituents could uncover novel biological activities and therapeutic potentials. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into clinical applications.

The development of new pharmaceuticals relies heavily on access to high-quality starting materials like (1S)-2,2,2-trifluoro-1-3-(trifluoromethyl)pyridin-2-ylethan-1-ol. Its availability through established chemical suppliers ensures that researchers can conduct further studies without significant hurdles. As interest in fluorinated compounds continues to grow, compounds like this are likely to play an increasingly important role in drug discovery pipelines.

In conclusion, (CAS No. 2227858-45)-(1S)- сильный > 2227858) -45) -7) -7) -7) -7) -7) -7) -7) -7) -7) -7) -7) -7) -7) -7 is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and favorable chemical properties make it an attractive candidate for further development into novel therapeutic agents.